Cas no 2248347-26-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)sulfanyl]acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)sulfanyl]acetate
• CAS No: 2248347-26-2
• MF: C₁₆H₉F₂NO₄S
• MW: 349.30876994133
• CID: 6602716
• PubChem ID: 165724892
• Update Time: 2025-06-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)sulfanyl]acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)sulfanyl]acetate
• EN300-6516181
• 2248347-26-2

• Inchi： 1S/C16H9F2NO4S/c17-12-6-5-9(7-13(12)18)24-8-14(20)23-19-15(21)10-3-1-2-4-11(10)16(19)22/h1-7H,8H2
• InChI Key： QUEIRDYZOJKLFH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)F)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 349.02203527g/mol
• Monoisotopic Mass: 349.02203527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 89Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)sulfanyl]acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)sulfanyl]acetate (CAS No: 2248347-26-2)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)sulfanyl]acetate, identified by its Chemical Abstracts Service (CAS) number 2248347-26-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic sulfonate derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a 1H-isoindole core scaffold, which is a well-known motif in natural products and bioactive molecules, combined with a difluorophenyl substituent that introduces electronic and steric effects conducive to molecular recognition and interaction with biological targets.

The structural framework of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)sulfanyl]acetate incorporates several key functional groups that contribute to its unique chemical and pharmacological properties. The 1,3-dioxo moiety, also known as a β-ketoester-like structure, is often associated with metabolic intermediates and has been explored in the development of synthetic methodologies. The presence of a sulfanyl group linked to the acetate moiety further enhances the compound's potential for hydrogen bonding and metal coordination interactions, which are critical for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the difluorophenyl group may modulate the electronic properties of the isoindole core, influencing its binding affinity to enzymes and receptors. This has opened up avenues for investigating its potential as an inhibitor or modulator in therapeutic contexts.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)sulfanyl]acetate presents unique challenges due to the delicate balance of functional groups and the need for high regioselectivity. Researchers have employed advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations to construct the desired scaffold efficiently. These methodologies not only highlight the compound's synthetic accessibility but also underscore the importance of modern organic chemistry in developing novel pharmaceutical entities.

In terms of biological activity, preliminary studies have indicated that derivatives of this class may exhibit properties relevant to inflammation modulation and immunomodulation. The sulfanyl group has been shown to interact with cysteine residues in proteins, potentially disrupting inflammatory signaling pathways. Additionally, the difluorophenyl moiety may enhance binding stability through π-stacking interactions with aromatic residues in biological targets. These findings align with current trends in drug discovery where targeting protein-protein interactions is gaining prominence.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)sulfanyl]acetate is another critical aspect that has been explored through in vitro and in vivo studies. The compound's solubility characteristics and metabolic stability suggest potential for oral administration and systemic distribution. Further investigations into its absorption, distribution, metabolism, excretion (ADME) properties are necessary to optimize its formulation and therapeutic efficacy.

Given its structural features and promising biological profile, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(3,4-difluorophenyl)sulfanyl]acetate represents a valuable scaffold for further medicinal chemistry exploration. Ongoing research aims to identify analogs with improved potency and selectivity by modifying key substituents while maintaining the core pharmacophore. Such efforts are essential for translating preclinical findings into viable therapeutic candidates.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of novel compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-[(3,4)difluorophenyl)sulfanyl]acetate (CAS No: 2248347–26–). Predictive models can rapidly screen large chemical libraries for candidates with desired properties based on their structural features. This high-throughput approach complements traditional experimental methods by providing rapid insights into potential drug candidates.

The future prospects for this compound are promising as it continues to be evaluated in various disease models. Its unique structural attributes make it an attractive candidate for addressing unmet medical needs where existing therapies are limited or non-existent. Collaborative efforts between academia and industry are essential to advance its development towards clinical applications.

In conclusion,1,3-*dioxo*-,,23*-dihydro-*,13*H-*isoindol*-*22*-ylyl *[(33,*44*)difluorophenyl)sulfanyl]acetate (CAS No: 2248347–26–) stands as a testament to the ingenuity of modern chemical synthesis and medicinal chemistry. Its structural complexity, pharmacological potential,and synthetic feasibility position it as a cornerstone for future research endeavors in pharmaceutical sciences.